N-(4-butylphenyl)-3-chloropropanamide
Overview
Description
N-(4-butylphenyl)-3-chloropropanamide, or 4-BPCA, is a chemical compound that has been used in scientific research for decades. It is a derivative of propanamide and is an analogue of the anesthetic agent lidocaine. 4-BPCA is used in a variety of laboratory experiments, including those related to biochemistry and physiology.
Scientific Research Applications
Perovskite Solar Cells
Poly-TPD has been used in the development of Perovskite Solar Cells . It’s applied to perovskite surfaces to reduce the level of defect-states present at the perovskite and hole transporting layer interface. This strategy significantly suppresses the defect-mediated non-radiative recombination in the ensuing devices and prevents the penetration of degrading agents into the inner layers by passivating the perovskite surface and grain boundaries .
Charge Carrier Mobility
Poly-TPD has been used in the study of Charge Carrier Mobility . Polymer composites based on poly-TPD with PCBM and copper (II) pyropheophorbide derivative (Cu-PP) were developed. In thin films of the poly-TPD and Cu-PP composites, the charge carrier mobility was investigated for the first time .
Organic Light-Emitting Diodes
Poly-TPD has been used in the development of White Organic Light-Emitting Diodes (WOLEDs) . A method was reported to achieve WOLEDs with poly-TPD as a single emitting layer. Monomer emission, excimer, and electromer emission are all observed from poly-TPD, and combining them, the white light emission with color coordinate of Commission is achieved .
Mechanism of Action
Target of Action
Similar compounds such as n-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have been studied for their antimicrobial and antiproliferative activities . These compounds interact with various bacterial species and human breast adenocarcinoma cancer cell line (MCF7) .
Mode of Action
Related compounds have shown to interact with their targets, leading to antimicrobial and anticancer activities . The interaction involves binding to the active sites of the target proteins, disrupting their normal function .
Biochemical Pathways
Similar compounds have been shown to block the biosynthesis of certain bacterial lipids , which could potentially disrupt the integrity of the bacterial cell wall, leading to cell death.
Result of Action
Related compounds have shown promising antimicrobial activity and anticancer activity against breast cancer cell lines .
Action Environment
The action, efficacy, and stability of N-(4-butylphenyl)-3-chloropropanamide can be influenced by various environmental factors. For instance, the stability of similar compounds used in photovoltaics was found to be affected by factors such as humidity, heat, and light exposure .
properties
IUPAC Name |
N-(4-butylphenyl)-3-chloropropanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO/c1-2-3-4-11-5-7-12(8-6-11)15-13(16)9-10-14/h5-8H,2-4,9-10H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INOJDKOCKGZNQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)CCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80402200 | |
Record name | N-(4-butylphenyl)-3-chloropropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80402200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-butylphenyl)-3-chloropropanamide | |
CAS RN |
20331-18-4 | |
Record name | N-(4-butylphenyl)-3-chloropropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80402200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.